N-[3-(propan-2-yloxy)phenyl]-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide

• Molecular Formula: C19H24N2O4S2
• Molecular Weight: 408.5 g/mol
• IUPAC Name: N-(3-propan-2-yloxyphenyl)-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H24N2O4S2/c1-14(2)25-17-6-3-5-16(13-17)20-19(22)15-8-10-21(11-9-15)27(23,24)18-7-4-12-26-18/h3-7,12-15H,8-11H2,1-2H3,(H,20,22)
• InChI Key: YHNKKEYTCNOAKE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)NC(=O)C2CCN(CC2)S(=O)(=O)C3=CC=CS3

Description

N-[3-(propan-2-yloxy)phenyl]-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide is a complex organic compound that has garnered interest in various fields of scientific research. This compound features a piperidine ring, a thiophene sulfonyl group, and a phenyl group substituted with a propan-2-yloxy moiety. Its unique structure allows it to participate in a variety of chemical reactions and makes it a valuable subject of study in medicinal chemistry and other scientific disciplines.

Preparation Methods

The synthesis of N-[3-(propan-2-yloxy)phenyl]-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Piperidine Ring: Starting from a suitable precursor, the piperidine ring is constructed through cyclization reactions.

Introduction of the Thiophene Sulfonyl Group: The thiophene sulfonyl group is introduced via sulfonylation reactions, often using reagents like sulfonyl chlorides.

Attachment of the Phenyl Group: The phenyl group is attached through coupling reactions, such as Suzuki-Miyaura coupling, which involves palladium-catalyzed cross-coupling of aryl halides with boronic acids.

Substitution with Propan-2-yloxy Moiety: The final step involves the substitution of the phenyl group with the propan-2-yloxy moiety, typically through nucleophilic substitution reactions.

Industrial production methods may involve optimization of these steps to improve yield and reduce costs, often employing continuous flow chemistry and other advanced techniques.

Chemical Reactions Analysis

N-[3-(propan-2-yloxy)phenyl]-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, potentially converting sulfonyl groups to thiol groups.

Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form new carbon-carbon bonds.

Common reagents and conditions used in these reactions include palladium catalysts, boronic acids, and various solvents like tetrahydrofuran (THF) and dimethylformamide (DMF). Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

N-[3-(propan-2-yloxy)phenyl]-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide has a wide range of scientific research applications:

Chemistry: The compound is used as a building block in organic synthesis, enabling the construction of more complex molecules.

Biology: It serves as a probe in biochemical studies to investigate enzyme activities and protein interactions.

Medicine: The compound is explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: It is utilized in the development of new materials and as a precursor in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-[3-(propan-2-yloxy)phenyl]-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. For example, it could inhibit the activity of certain kinases, leading to the suppression of cell proliferation in cancer cells .

Comparison with Similar Compounds

N-[3-(propan-2-yloxy)phenyl]-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide can be compared with other similar compounds, such as:

N-(4-methoxyphenyl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide: This compound has a methoxy group instead of a propan-2-yloxy group, which may affect its reactivity and biological activity.

N-(3-chlorophenyl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide: The presence of a chlorine atom can influence the compound’s electronic properties and its interactions with molecular targets.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties .